Cas no 1094361-26-8 (3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide)

• Product Name: 3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide
• CAS No: 1094361-26-8
• MF: C₁₁H₁₈N₂O₃S₂
• MW: 290.402220249176
• CID: 4571251
• PubChem ID: 43133885
• Update Time: 2025-05-26

3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-N-[2-(5-sulfamoylthiophen-2-yl)ethyl]butanamide
• Butanamide, N-[2-[5-(aminosulfonyl)-2-thienyl]ethyl]-3-methyl-
• 3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide

• Inchi： 1S/C11H18N2O3S2/c1-8(2)7-10(14)13-6-5-9-3-4-11(17-9)18(12,15)16/h3-4,8H,5-7H2,1-2H3,(H,13,14)(H2,12,15,16)
• InChI Key： FJVHAEZGSPGQAN-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(S(N)(=O)=O)=CC=1)(=O)CC(C)C

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Flash Point: 358.4±34.3 °C

3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide

Comprehensive Overview of 3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide (CAS No. 1094361-26-8)

3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide, with the CAS number 1094361-26-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a thiophene ring with a sulfamoyl group and an amide linkage. Its structural complexity makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's thiophene moiety is a key feature, as this heterocyclic aromatic ring is commonly found in bioactive molecules. The presence of the sulfamoyl group further enhances its potential for interaction with biological targets, particularly enzymes and receptors. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where such structures are often leveraged for their pharmacokinetic properties.

In recent years, the demand for sulfonamide derivatives like 3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide has surged due to their versatility in pharmaceutical synthesis. These compounds are frequently explored for their anti-inflammatory, antimicrobial, and enzyme-inhibitory properties. The compound's CAS no. 1094361-26-8 is often searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the context of this compound is its potential role in targeted drug delivery systems. The sulfamoylthiophene scaffold is known for its ability to modulate solubility and bioavailability, making it a candidate for optimizing drug formulations. Additionally, its structural features align with current trends in personalized medicine, where molecular specificity is paramount.

From a synthetic chemistry perspective, 3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide presents interesting challenges and opportunities. Its synthesis typically involves multi-step reactions, including amide coupling and sulfonylation, which are areas of active methodological development. Researchers are also investigating greener synthetic routes to produce this compound, aligning with the growing emphasis on sustainable chemistry.

The compound's physicochemical properties, such as its logP (partition coefficient) and pKa, are critical for understanding its behavior in biological systems. These parameters are often calculated or measured to predict its absorption, distribution, metabolism, and excretion (ADME) profiles. Such data are invaluable for pharmacokinetic modeling and in silico screening efforts.

In the realm of biochemical assays, 3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide is frequently evaluated for its binding affinity to various protein targets. Its thiophene-sulfonamide core is particularly noteworthy for interactions with carbonic anhydrases and kinases, which are important classes of drug targets. This has led to its inclusion in high-throughput screening libraries.

Another area of interest is the compound's potential in neuropharmacology. The sulfamoyl group is known to confer blood-brain barrier permeability, making derivatives like this one candidates for central nervous system (CNS) drug development. Preliminary studies suggest possible applications in neurodegenerative diseases, though further research is needed.

The patent landscape surrounding CAS no. 1094361-26-8 reveals ongoing innovation, with several applications claiming novel uses of this chemical scaffold. Intellectual property related to this compound often focuses on its derivatives and prodrug forms, highlighting its versatility as a pharmacophore.

Quality control and analytical characterization of 3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide typically employ advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods ensure purity and confirm structural integrity, which are crucial for research and potential therapeutic applications.

In conclusion, 3-Methyl-N-2-(5-sulfamoylthiophen-2-yl)ethylbutanamide (CAS no. 1094361-26-8) represents a fascinating intersection of medicinal chemistry and drug development. Its unique structural features and broad potential applications make it a compound of enduring interest to researchers across multiple disciplines. As scientific understanding of its properties and activities deepens, its role in addressing unmet medical needs may become increasingly significant.